Cas no 537-80-4 (2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate)

2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate is a fluorinated carbamate derivative characterized by its trifluoroethyl and methoxyphenyl functional groups. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The trifluoroethyl group enhances metabolic stability and lipophilicity, while the methoxyphenyl moiety may contribute to electronic modulation in molecular design. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or prodrugs. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage away from moisture and strong acids or bases.

2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate structure

537-80-4 structure

Product Name:2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate

CAS No:537-80-4

MF:C₁₀H₁₀F₃NO₃

MW:249.18651342392

MDL:MFCD02045788

CID:3070904

PubChem ID:767649

Update Time:2025-10-20

2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoroethyl (4-methoxyphenyl)carbamate
- 2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate
- EN300-26785
- AAA53780
- 2,2,2-trifluoroethylN-(4-methoxyphenyl)carbamate
- CS-0243746
- AG-690/13703890
- HMS1675G05
- 2,2,2-trifluoroethyl 4-methoxyphenylcarbamate
- 537-80-4
- G35172
- Z56821461
- AKOS000545863
- 2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate
- MDL： MFCD02045788
- Inchi： 1S/C10H10F3NO3/c1-16-8-4-2-7(3-5-8)14-9(15)17-6-10(11,12)13/h2-5H,6H2,1H3,(H,14,15)
- InChI Key： BBLOSRZQMXTDJI-UHFFFAOYSA-N
- SMILES： FC(COC(NC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

Exact Mass: 249.06127767Da
Monoisotopic Mass: 249.06127767Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 47.6Å²

2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26785-0.05g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	0.05g	$42.0	2023-09-11
Enamine	EN300-26785-0.1g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	0.1g	$66.0	2023-09-11
Enamine	EN300-26785-0.25g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	0.25g	$92.0	2023-09-11
Enamine	EN300-26785-0.5g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	0.5g	$175.0	2023-09-11
Enamine	EN300-26785-1.0g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	1.0g	$256.0	2023-02-14
Enamine	EN300-26785-2.5g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	2.5g	$503.0	2023-09-11
Enamine	EN300-26785-5.0g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	5.0g	$743.0	2023-02-14
Enamine	EN300-26785-10.0g	2,2,2-trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4	95%	10.0g	$1101.0	2023-02-14
TRC	B589148-50mg	2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4		50mg	$ 50.00	2022-06-07
TRC	B589148-100mg	2,2,2-Trifluoroethyl N-(4-methoxyphenyl)carbamate	537-80-4		100mg	$ 95.00	2022-06-07